Cas no 57671-28-0 (BnO-PEG5-OH)

• Product Name: BnO-PEG5-OH
• CAS No: 57671-28-0
• MF: C₁₇H₂₈O₆
• MW: 328.400626182556
• MDL: MFCD06797154
• CID: 57174
• PubChem ID: 87575507
• Update Time: 2025-06-08

BnO-PEG5-OH Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-2,5,8,11,14-pentaoxahexadecan-16-ol
• Pentaethylene Glycol Monobenzyl Ether
• 2-[2-[2-[2-(2-phenylmethoxyethoxy)ethoxy]ethoxy]ethoxy]ethanol
• Benzyl-PEG5-alcohol
• 2-[2-[2-[2-[2-(Benzyloxy)ethoxy]ethoxy]ethoxy]ethoxy]ethanol
• BnO-PEG5-OH
• Bn-PEG5-OH
• BIPG1187
• UMUSOTNGYAALST-UHFFFAOYSA-N
• Pentaethylene glycol monobenzylether
• C17H28O6
• RL04176
• AK142233
• AX8282105
• Y
• J-505069
• MFCD06797154
• CS-0035717
• SY054820
• AMY19024
• S10707
• SCHEMBL606328
• HY-W042714
• [2-(2-{2-[2-(2-benzyloxy-ethoxy)-ethoxy]-ethoxy}-ethoxy)]ethanol
• 2-(2-(2-(2-(2-(benzyloxy)ethoxy)ethoxy)ethoxy)ethoxy)ethanol
• ZB0944
• 2-[2-[2-[2-(2-benzyloxyethoxy)ethoxy]ethoxy]ethoxy]ethanol
• Pentataethylene glycol monobenzyl ether
• BP-22256
• DTXSID50543654
• AKOS015891358
• A869622
• 57671-28-0
• AS-66183
• DA-71612

• MDL： MFCD06797154
• Inchi： 1S/C17H28O6/c18-6-7-19-8-9-20-10-11-21-12-13-22-14-15-23-16-17-4-2-1-3-5-17/h1-5,18H,6-16H2
• InChI Key： UMUSOTNGYAALST-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCO)CCOCCOCC1C=CC=CC=1

Computed Properties

• Exact Mass: 328.18900
• Monoisotopic Mass: 328.18858861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.10
• Boiling Point: 437.172 °C at 760 mmHg
• Flash Point: 437.172 °C at 760 mmHg
• Refractive Index: 1.4950 to 1.4990
• PSA: 66.38000
• LogP: 1.26190
• Solubility: Not determined

Related Categories

• Other Chemical additives
• Other Chemical Reagents

Additional information on BnO-PEG5-OH

BnO-PEG5-OH (CAS No. 57671-28-0): An Overview of Its Properties and Applications in Biomedical Research

BnO-PEG5-OH (CAS No. 57671-28-0) is a versatile compound that has gained significant attention in the field of biomedical research due to its unique properties and wide range of applications. This compound, also known as Benzyl Ether of Polyethylene Glycol 5, is a linear polyethylene glycol (PEG) derivative with a benzyl ether group at one end and a hydroxyl group at the other. The combination of these functional groups endows BnO-PEG5-OH with exceptional solubility, biocompatibility, and reactivity, making it an invaluable tool in various scientific and medical applications.

One of the key features of BnO-PEG5-OH is its ability to enhance the solubility and stability of hydrophobic molecules. This property is particularly useful in drug delivery systems, where the compound can be used to improve the bioavailability and pharmacokinetics of poorly soluble drugs. Recent studies have shown that BnO-PEG5-OH can significantly enhance the aqueous solubility of lipophilic drugs, thereby improving their therapeutic efficacy and reducing side effects.

In addition to its solubilizing properties, BnO-PEG5-OH exhibits excellent biocompatibility, which is crucial for its use in biomedical applications. The PEG moiety is known for its non-toxic and non-immunogenic nature, making it suitable for use in vivo. This biocompatibility has been leveraged in the development of targeted drug delivery systems, where BnO-PEG5-OH is used to modify the surface of nanoparticles or liposomes to enhance their circulation time and reduce clearance by the reticuloendothelial system (RES).

The reactivity of the hydroxyl group at one end of BnO-PEG5-OH allows for easy conjugation with various functional groups, such as amino acids, peptides, proteins, and other biomolecules. This feature has been exploited in the synthesis of PEGylated drugs and bioconjugates, which have shown improved stability and reduced immunogenicity compared to their non-PEGylated counterparts. For instance, PEGylation using BnO-PEG5-OH has been successfully applied to extend the half-life of therapeutic proteins and peptides, thereby reducing the frequency of administration and improving patient compliance.

Recent advancements in nanotechnology have further expanded the applications of BnO-PEG5-OH. In cancer therapy, BnO-PEG5-OH has been used to functionalize gold nanoparticles (AuNPs) for targeted drug delivery. The PEGylation of AuNPs with BnO-PEG5-OH not only enhances their stability and biocompatibility but also improves their ability to accumulate at tumor sites through the enhanced permeability and retention (EPR) effect. This approach has shown promising results in preclinical studies, demonstrating enhanced tumor targeting and reduced systemic toxicity.

The versatility of BnO-PEG5-OH extends beyond drug delivery systems. It has also found applications in tissue engineering and regenerative medicine. In these fields, BnO-PEG5-OH is used to modify scaffolds or hydrogels to improve their mechanical properties and promote cell adhesion and proliferation. For example, PEGylated hydrogels containing BnO-PEG5-OH have been developed for cartilage repair and bone regeneration, showing enhanced cell viability and tissue integration.

In conclusion, BnO-PEG5-OH (CAS No. 57671-28-0) is a multifunctional compound with a wide range of applications in biomedical research. Its unique combination of solubility enhancement, biocompatibility, and reactivity makes it an essential tool for developing advanced drug delivery systems, targeted therapies, and tissue engineering materials. As research continues to advance in these areas, the potential applications of BnO-PEG5-OH are likely to expand further, contributing to significant improvements in healthcare outcomes.